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Compound of Interest

Compound Name: 2-Cyanoethyltrimethylsilane

Cat. No.: B093657

An In-depth Technical Guide to 2-
Cyanoethyltrimethyisilane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Cyanoethyltrimethylsilane, a
bifunctional organosilicon compound. While detailed experimental protocols and specific
biological pathway data for this compound are not extensively documented in publicly available
literature, this guide consolidates the existing knowledge on its chemical properties, general
synthesis strategies, and the potential applications of its constituent functional groups—the
cyano and trimethylsilyl moieties—in the realm of drug discovery and development.

Core Compound Data

2-Cyanoethyltrimethylsilane, also known by its systematic name 3-
(Trimethylsilyl)propanenitrile, is a colorless liquid with a distinctive odor. It is soluble in organic
solvents such as ethanol and ethers.
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Property Value Reference
CAS Number 18151-32-1 [1][21[3]
Molecular Weight 127.26 g/mol [1][2]
Molecular Formula C6H13NSI [2][3]
Boiling Point 102°C at 30 mmHg [2]

Density 0.8123 g/cm? [2]
Refractive Index 1.4238 [2]
Synonyms 3-(Trimethylsilyl)propanenitrile [2][3]

Predicted *H NMR Data (in CDCI5)

Chemical Shift (6, ppm) Multiplicity Assighment
~0.1 Singlet -Si(CH3s)3
~0.9 Triplet -Si-CH2-
~2.4 Triplet -CH2-CN

Synthesis and Experimental Protocols

A detailed, step-by-step experimental protocol for the synthesis of 2-
Cyanoethyltrimethylsilane is not readily available in peer-reviewed literature. However, the
general synthetic approach involves the reaction of a cyanoethyl precursor with a
trimethylsilylating agent.

One described method is the reaction of cyanoethylchloromethylsilane with
trimethylchlorosilane under alkaline conditions.[1] A basic catalyst, such as sodium hydroxide,
is typically employed to facilitate this reaction.

General Synthesis Workflow
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Reactants Reaction Conditions

Alkaline Conditions
(e.g., NaOH)

Purification
(e.g., Distillation)

2-Cyanoethyltrimethylsilane

Click to download full resolution via product page
A generalized workflow for the synthesis of 2-Cyanoethyltrimethylsilane.

Role in Drug Development and Research

While specific applications of 2-Cyanoethyltrimethylsilane in drug development are not widely
documented, the individual functional groups, the nitrile (cyano) and the trimethylsilyl group,
play significant roles in medicinal chemistry.

The Nitrile Group in Medicinal Chemistry

The nitrile group is a versatile functional group in drug design.[3][4] Its unique electronic
properties and linear geometry allow it to act as a bioisostere for various functional groups,
including carbonyls and halogens.[5] Key roles of the nitrile group in pharmaceuticals include:

o Enhanced Binding Affinity: The strong dipole moment of the nitrile group enables it to
participate in favorable interactions with biological targets, such as hydrogen bonding and
dipole-dipole interactions.[5]
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e Improved Pharmacokinetic Profile: The incorporation of a nitrile group can modulate a
molecule’s lipophilicity and metabolic stability, potentially leading to improved absorption,
distribution, metabolism, and excretion (ADME) properties.[3]

o Covalent Inhibition: In some cases, the nitrile group can act as an electrophilic "warhead,"
forming a covalent bond with a nucleophilic residue in the active site of a target protein.[4]

Logical Pathway: Role of Nitrile Group in Drug Design
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Conceptual flow of nitrile group incorporation in drug design.

The Trimethylsilyl Group in Medicinal Chemistry

Organosilicon compounds are gaining increasing attention in drug discovery. The replacement
of a carbon atom with a silicon atom, often referred to as a "silicon switch,"” can lead to
significant changes in a molecule's physicochemical and biological properties. The trimethylsilyl
group, in particular, can offer several advantages:

 Increased Lipophilicity: The introduction of a silyl group generally increases the lipophilicity of
a compound, which can enhance its ability to cross cell membranes.

o Metabolic Stability: The silicon-carbon bond is generally stable, but its presence can alter the
metabolic profile of a drug candidate, potentially leading to a longer half-life.
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e Pro-drug Strategies: Silyl ethers are commonly used as protecting groups in organic
synthesis and can be employed in pro-drug strategies, where the silyl group is cleaved in
Vvivo to release the active drug.[2]

Logical Pathway: The "Silicon Switch" in Drug Discovery

The conceptual impact of silicon incorporation in a drug candidate.

In summary, 2-Cyanoethyltrimethylsilane is a chemical entity with potential applications
stemming from its dual functionality. While specific, detailed use-cases in drug development are
not prominently reported, an understanding of the individual roles of the cyano and
trimethylsilyl groups provides a strong foundation for its potential utility in the synthesis of novel
therapeutic agents and as a tool in chemical biology. Further research into the reactivity and
biological activity of 2-Cyanoethyltrimethylsilane is warranted to fully elucidate its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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